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Compound of Interest

Compound Name: mTOR inhibitor-1

Cat. No.: B7776723

Get Quote

Introduction & Molecule Profile[1][2][3]
mTOR Inhibitor-1 is a synthetic small molecule designed to suppress the mammalian target of

rapamycin (mTOR) signaling pathway. Unlike first-generation rapalogs (e.g.,

Rapamycin/Sirolimus) which primarily target mTORC1 via FKBP12 binding, "mTOR Inhibitor-
1" (CAS 468747-17-3) functions as a direct kinase inhibitor, effectively blocking cell proliferation

and inducing autophagy in neoplastic lines.

Critical Distinction: Do not confuse this compound with Rapamycin (MW ~914 g/mol ) or Torin

1. This protocol is strictly calibrated for CAS 468747-17-3.
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Property Value Notes

Chemical Name

3-bromo-N'-[(1E)-1-(2,4-

dihydroxyphenyl)ethylidene]-4-

methylbenzohydrazide

CAS Number 468747-17-3
Verify on vial label before use.

[1][2]

Molecular Weight 363.21 g/mol Used for Molarity calculations.

Formula C₁₆H₁₅BrN₂O₃

Appearance Solid powder Light sensitive.

Solubility (DMSO) ~83 mg/mL (229 mM) Recommended Solvent.

Solubility (Ethanol) ~2 mg/mL
Poor. Not recommended for

stock.

Solubility (Water) Insoluble
Do not use for stock

preparation.

Storage & Stability Guidelines
To maintain the biological integrity of mTOR Inhibitor-1, strict adherence to environmental

controls is required. Small molecule kinase inhibitors are prone to hydrolysis and oxidation

when in solution.

Powder Form: Store at -20°C. Desiccate to prevent moisture absorption. Stable for ~3 years.

Stock Solution (DMSO): Store at -80°C in single-use aliquots. Stable for ~6 months.

Avoid Freeze-Thaw: Repeated cycling causes precipitation and concentration drift.

Container: Use amber polypropylene or glass vials to protect from light.

Protocol: Stock Solution Preparation
Objective: Prepare a 10 mM stock solution in anhydrous DMSO.
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Materials Required[2][3][4][5][6][7]
mTOR Inhibitor-1 (Powder)

Dimethyl Sulfoxide (DMSO), Anhydrous (≥99.9%, cell culture grade)

Vortex mixer[1]

Ultrasonic water bath (optional, for stubborn particulates)

Step-by-Step Procedure
Equilibration: Allow the product vial to warm to room temperature before opening. This

prevents atmospheric moisture from condensing inside the cold vial.

Weighing: Accurately weigh the desired amount of powder.

Example: 5 mg.[3][4][5]

Solvent Calculation: Use the formula

ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-

inserted">

= Mass (mg)[3][6][4][5][7][8]

ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-

inserted">

= 363.21 g/mol

= Desired Concentration (M)[9]

Dissolution: Add the calculated volume of DMSO to the vial.

For 5 mg: Add 1.376 mL of DMSO to achieve 10 mM.

Mixing: Vortex vigorously for 30 seconds.
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Quality Check: Inspect against a light source. The solution must be completely clear. If

particles remain, sonicate for 60 seconds at 40 kHz.

Aliquot & Store: Dispense into 20–50 µL aliquots in amber tubes. Snap-freeze in liquid

nitrogen or dry ice/ethanol bath and store at -80°C.

Molarity Preparation Table (Based on MW 363.21)
Desired Conc. Mass of Compound Volume of DMSO Required

10 mM 1 mg 275.3 µL

10 mM 5 mg 1.376 mL

10 mM 10 mg 2.753 mL

50 mM 5 mg 275.3 µL

Protocol: Working Solutions & In Vivo Formulation
A. In Vitro (Cell Culture)
Direct dilution into media often causes precipitation due to the compound's hydrophobicity.

Intermediate Dilution: Dilute the 10 mM DMSO stock 1:10 in culture media or PBS to create

a 1 mM intermediate.

Note: If precipitation occurs here, use a serial dilution step with DMSO first (e.g., dilute

stock to 1 mM in DMSO, then spike into media).

Final Dosing: Add to cell culture media. Keep final DMSO concentration < 0.5% (ideally <

0.1%) to avoid solvent toxicity.

B. In Vivo (Animal Models)
For IP or Oral administration, a solubility-enhancing vehicle is mandatory. The following

formulation is validated for high solubility (up to ~2 mg/mL).

Vehicle Composition: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.[6]

Preparation Workflow:
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Step 1: Dissolve compound in DMSO (10% of final volume). Vortex until clear.

Step 2: Add PEG300 (40% of final volume). Vortex.

Step 3: Add Tween-80 (5% of final volume). Vortex.

Step 4: Slowly add Saline (45% of final volume) while vortexing.

Result: A clear solution suitable for injection.[10] If cloudy, sonicate.

Mechanism of Action & Visualization
mTOR Inhibitor-1 acts by disrupting the kinase activity of the mTOR complex, a central

regulator of cell metabolism.[5][8][11] Below is the signaling pathway illustrating the

intervention point.[12][10]
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Figure 1: Simplified mTOR signaling cascade. mTOR Inhibitor-1 directly targets the catalytic

site of mTORC1/2, unlike Rapamycin which is an allosteric inhibitor of mTORC1.

Workflow Diagram: Stock Preparation
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Figure 2: Decision tree for the preparation of a homogenous 10 mM stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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